Cas no 1156168-08-9 (N-(cyclopropylmethyl)-3-ethylaniline)

• Product Name: N-(cyclopropylmethyl)-3-ethylaniline
• CAS No: 1156168-08-9
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• MDL: MFCD12138754
• CID: 5186470
• PubChem ID: 43560320
• Update Time: 2026-03-05

N-(cyclopropylmethyl)-3-ethylaniline Chemical and Physical Properties

Names and Identifiers

• Cyclopropylmethyl-(3-ethylphenyl)-amine
• Benzenamine, N-(cyclopropylmethyl)-3-ethyl-
• N-(Cyclopropylmethyl)-3-ethylaniline
• N-(cyclopropylmethyl)-3-ethylaniline

• MDL： MFCD12138754
• Inchi： 1S/C12H17N/c1-2-10-4-3-5-12(8-10)13-9-11-6-7-11/h3-5,8,11,13H,2,6-7,9H2,1H3
• InChI Key： JAPNWSKUVGXCAD-UHFFFAOYSA-N
• SMILES： C1(NCC2CC2)=CC=CC(CC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(cyclopropylmethyl)-3-ethylaniline

Comprehensive Overview of N-(cyclopropylmethyl)-3-ethylaniline (CAS No. 1156168-08-9): Properties, Applications, and Industry Trends

N-(cyclopropylmethyl)-3-ethylaniline (CAS No. 1156168-08-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This aniline derivative combines a cyclopropylmethyl group with an ethyl-substituted aromatic ring, creating a versatile scaffold for drug discovery and material science applications. The compound's molecular formula C₁₂H₁₇N and molecular weight of 175.27 g/mol make it particularly interesting for researchers exploring small molecule therapeutics and functional materials.

Recent studies highlight the growing importance of cyclopropyl-containing compounds in medicinal chemistry, with N-(cyclopropylmethyl)-3-ethylaniline serving as a valuable building block. The cyclopropyl group's unique geometric and electronic properties contribute to enhanced metabolic stability and bioavailability in drug candidates. This aligns with current industry trends favoring structure-activity relationship optimization and fragment-based drug design. Researchers frequently search for information about "CAS 1156168-08-9 solubility" and "N-(cyclopropylmethyl)-3-ethylaniline synthesis methods," reflecting the compound's practical applications in laboratory settings.

The compound's physicochemical properties make it suitable for various research applications. With a predicted logP value of approximately 2.8, N-(cyclopropylmethyl)-3-ethylaniline demonstrates balanced lipophilicity, making it valuable for central nervous system drug development and membrane permeability studies. Its melting point range (typically 45-55°C) and stability under standard laboratory conditions contribute to its utility as a chemical intermediate. Current discussions in scientific forums often focus on "1156168-08-9 safety data" and "cyclopropylmethyl-aniline derivatives biological activity," indicating strong interest in both practical handling and potential therapeutic applications.

In the context of green chemistry initiatives, N-(cyclopropylmethyl)-3-ethylaniline has become a subject of interest for sustainable synthesis approaches. Researchers are exploring catalytic methods and solvent-free reactions to produce this compound more efficiently. The pharmaceutical industry's shift toward environmentally friendly processes has increased demand for information about "green synthesis of CAS 1156168-08-9" and "biocatalytic routes to cyclopropylmethyl amines." These developments position the compound as a case study in modern process chemistry optimization.

The analytical characterization of N-(cyclopropylmethyl)-3-ethylaniline typically involves advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods are crucial for quality control in research applications, particularly when the compound serves as a precursor for more complex molecules. Common search queries like "1156168-08-9 NMR spectrum" and "HPLC method for N-(cyclopropylmethyl)-3-ethylaniline" reflect the practical needs of chemists working with this material. The compound's distinct spectral signatures (particularly the cyclopropyl proton patterns between 0.5-1.0 ppm in ¹H NMR) serve as valuable diagnostic tools for structural confirmation.

Emerging applications of N-(cyclopropylmethyl)-3-ethylaniline in materials science have expanded its relevance beyond traditional pharmaceutical uses. The compound's aromatic-cyclopropyl hybrid structure shows promise in the development of organic electronic materials and liquid crystal formulations. This interdisciplinary potential has led to increased searches for "CAS 1156168-08-9 in OLED materials" and "aniline derivatives for optoelectronics." The compound's ability to modify electron transport properties while maintaining thermal stability makes it particularly interesting for next-generation flexible electronics research.

Regulatory considerations for N-(cyclopropylmethyl)-3-ethylaniline focus on standard laboratory safety protocols rather than restrictive classifications. Proper handling requires attention to personal protective equipment and ventilation controls, similar to many research chemicals. The scientific community's interest in "1156168-08-9 handling precautions" and "cyclopropylmethyl-aniline stability" reflects responsible research practices. These discussions often appear in context with broader topics like laboratory waste management and chemical inventory tracking systems.

Future research directions for N-(cyclopropylmethyl)-3-ethylaniline may explore its potential in catalysis and asymmetric synthesis. The compound's structural features could enable novel transformations when used as a ligand or chiral auxiliary. Such developments would align with current trends in organocatalysis and transition metal-free reactions. Scientific literature searches for "CAS 1156168-08-9 catalytic applications" and "aniline derivatives in C-H activation" suggest growing interest in these advanced applications. The compound's versatility ensures its continued relevance across multiple chemistry subdisciplines.